Cas no 743456-85-1 (N-2-(4-Bromophenoxy)ethyl-N-methylamine)

• Product Name: N-2-(4-Bromophenoxy)ethyl-N-methylamine
• CAS No: 743456-85-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 859608
• PubChem ID: 2160989
• Update Time: 2025-04-19

N-2-(4-Bromophenoxy)ethyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Bromophenoxy)ethyl]-N-methylamine
• N-2-(4-Bromophenoxy)ethyl-N-methylamine
• [2-(4-bromophenoxy)ethyl](methyl)amine
• DTXSID90366728
• Z55993065
• AM87169
• 2-(4-bromophenoxy)-N-methylethanamine
• BS-22381
• SCHEMBL7767418
• CHEMBL4932279
• AKOS005261838
• CS-0213074
• MFCD05264059
• EN300-09181
• 743456-85-1
• DB-320680
• G22101

• MDL： MFCD05264059
• Inchi： 1S/C9H12BrNO/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5,11H,6-7H2,1H3
• InChI Key： KBQNXQWMKSFFKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCNC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 294.3±20.0 °C at 760 mmHg
• Flash Point: 131.8±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-2-(4-Bromophenoxy)ethyl-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers